Cas no 1806179-67-8 (Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806179-67-8
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4830454
• Update Time: 2025-05-20

Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C9H7F3N2O6/c1-19-6(15)2-4-5(20-9(10,11)12)3-13-8(7(4)16)14(17)18/h3,16H,2H2,1H3
• InChI Key： UKKOIZCLHKOJRR-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1CC(=O)OC)O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.2
• Topological Polar Surface Area: 115

Additional information on Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate

Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806179-67-8): A Comprehensive Overview

Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1806179-67-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of hydroxyl, nitro, and trifluoromethoxy functional groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the nitro group at the 2-position and the trifluoromethoxy group at the 5-position introduces electron-withdrawing effects that can influence the electronic properties of the pyridine ring. Additionally, the hydroxyl group at the 3-position provides a site for further functionalization, allowing for the exploration of various derivatives with enhanced biological activity.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyridine derivatives in medicinal chemistry. Studies have demonstrated that modifications to the pyridine core can significantly alter the pharmacokinetic and pharmacodynamic properties of compounds. For instance, the incorporation of fluorine atoms has been shown to improve metabolic stability and binding affinity to biological targets. In this context, Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate represents a promising candidate for further investigation due to its unique structural features.

The potential applications of this compound are vast, particularly in the area of oncology and anti-inflammatory drug development. The nitro group, known for its ability to enhance bioavailability, can be reduced to an amine group, which is a common motif in many active pharmaceutical ingredients (APIs). Furthermore, the trifluoromethoxy group has been associated with increased lipophilicity and improved cell membrane penetration, making it an attractive feature for drug design. These properties make Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate a versatile building block for synthesizing novel therapeutic agents.

In addition to its pharmaceutical potential, this compound has also been explored in agrochemical research. Pyridine derivatives are known to exhibit herbicidal and fungicidal properties, and modifications to their structure can enhance their efficacy against pests and pathogens. The presence of multiple functional groups in Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate allows for fine-tuning of its biological activity, making it a valuable tool in developing next-generation crop protection agents.

The synthesis and characterization of Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate have been subjects of several academic studies. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These studies have not only provided insights into its synthetic pathways but also highlighted its potential as a lead compound for further drug discovery efforts.

The impact of fluorinated pyridines on drug development cannot be overstated. Fluorine atoms can modulate various physicochemical properties of molecules, including solubility, stability, and binding affinity. The trifluoromethoxy group in particular has been shown to enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. This property is crucial for extending the half-life of drugs in vivo and improving their overall efficacy.

The versatility of Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate extends beyond its use as a starting material for drug synthesis. It can also serve as an intermediate in the production of more complex molecules with tailored biological activities. For example, it can be coupled with other functional groups via palladium-catalyzed cross-coupling reactions to introduce new chemical entities into its structure. This flexibility makes it an indispensable tool in synthetic organic chemistry.

In conclusion, Methyl 3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806179-67-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable scaffold for developing novel therapeutic agents with enhanced biological activity. As research in heterocyclic chemistry continues to advance, compounds like this are expected to play a crucial role in addressing unmet medical needs and improving crop protection strategies.